Cas no 1804625-37-3 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804625-37-3
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4844008
• Update Time: 2025-05-20

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H7BrF5NO3/c1-19-9(18)4-2-6(7(12)13)17-8(5(4)3-11)20-10(14,15)16/h2,7H,3H2,1H3
• InChI Key： WVVIFWYRHFWGBD-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(F)F)=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804625-37-3)

The compound Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804625-37-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision chemistry and sustainable agrochemicals, topics frequently searched in scientific databases and AI-driven platforms. The compound’s CAS No. 1804625-37-3 is often queried in conjunction with terms such as "fluorinated pyridine synthesis", "heterocyclic building blocks", and "crop science intermediates", reflecting its multidisciplinary relevance.

The synthesis of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate involves meticulous control of reaction conditions to ensure high purity and yield. Its bromomethyl group serves as a reactive handle for further functionalization, while the difluoromethyl and trifluoromethoxy moieties contribute to its lipophilicity and electronic properties. These characteristics are critical in drug discovery, where fluorinated analogs are prized for their ability to modulate pharmacokinetic profiles.

From an industrial perspective, the compound’s utility extends to the development of next-generation pesticides and herbicides, addressing global challenges such as pest resistance and environmental sustainability. Searches for "green chemistry fluorinated intermediates" and "pyridine-based agrochemicals" often highlight its relevance. Additionally, its role in medicinal chemistry is underscored by its potential in targeting enzyme inhibition and receptor modulation, topics frequently explored in peer-reviewed journals.

Quality control and analytical characterization of CAS No. 1804625-37-3 are paramount, with techniques like HPLC, NMR, and mass spectrometry ensuring compliance with regulatory standards. The compound’s stability under various storage conditions is another area of interest, particularly for logistics and supply chain optimization in the chemical industry.

In summary, Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate represents a cutting-edge example of fluorinated heterocyclic chemistry. Its versatility in pharmaceuticals and agrochemicals, combined with its alignment with contemporary research trends, positions it as a compound of enduring scientific and commercial value.